Cas no 891868-66-9 (N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891868-66-9
• MF: C₂₂H₂₃N₃O₇
• MW: 441.433925867081
• CID: 6103753
• PubChem ID: 18575038
• Update Time: 2025-07-09

N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• N-(3,4-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• F2580-2238
• 891868-66-9
• N-(3,4-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• AKOS001911191

• Inchi： 1S/C22H23N3O7/c1-29-16-7-5-14(11-18(16)31-3)23-20(26)13-24-9-10-25(22(28)21(24)27)15-6-8-17(30-2)19(12-15)32-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key： HFBHGPHZJISTRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C=CN(C2=CC=C(OC)C(OC)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 441.15360008g/mol
• Monoisotopic Mass: 441.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

N-(3,4-Dimethoxyphenyl)-2-4-(3,4-Dimethoxyphenyl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-Ylacetamide: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-2-4-(3,4-Dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, commonly referred to by its CAS number CAS No 891868-66-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a unique structure characterized by the presence of two 3,4-dimethoxyphenyl groups and a tetrahydropyrazine ring system. The molecule's intricate architecture makes it a subject of interest for researchers in the fields of organic synthesis and drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyrazine core. This is achieved through cyclization reactions involving appropriate diamine precursors. The subsequent introduction of the 3,4-dimethoxyphenyl groups is carried out via nucleophilic aromatic substitution or coupling reactions. Finally, the acetamide functionality is introduced through amide bond formation using standard peptide coupling reagents or acid chlorides.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, including enzymes involved in inflammation and neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, preliminary in vitro studies indicate that this compound may possess neuroprotective properties by modulating glutamate receptor activity.

The presence of two dimethoxyphenyl groups in the molecule contributes to its unique pharmacokinetic profile. These groups are known to enhance drug stability and bioavailability due to their ability to form hydrogen bonds and resist metabolic degradation. Furthermore, the tetrahydropyrazine ring system imparts rigidity to the molecule, which can be advantageous for optimizing drug-receptor interactions.

In terms of chemical stability, this compound demonstrates good thermal stability under normal storage conditions. However, it is susceptible to hydrolysis under basic conditions due to the presence of the amide bond. To mitigate this issue during synthesis and storage, it is recommended to handle the compound in an inert atmosphere and avoid prolonged exposure to moisture or strong bases.

The application of computational chemistry tools has provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the methoxy groups on the aromatic rings. These effects influence its reactivity in various chemical transformations and its interactions with biological systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a lead compound for drug development programs targeting chronic inflammatory diseases and neurodegenerative disorders such as Alzheimer's disease.

In conclusion,CAS No 891868-66-9, orN-(3,4-Dimethoxyphenyl)-2-4-(3,4-Dimethoxyphenyl)-2,3-dioxo-1,2,3,tetrahydropyrazin-1-Ylacetamide, represents a promising candidate for advancing our understanding of complex organic molecules and their applications in modern medicine.